Cas no 1780205-32-4 (2-Chloro-5-(1,1-difluoroethyl)aniline)

• Product Name: 2-Chloro-5-(1,1-difluoroethyl)aniline
• CAS No: 1780205-32-4
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• CID: 5745843
• PubChem ID: 84663658
• Update Time: 2025-10-28

2-Chloro-5-(1,1-difluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(1,1-difluoroethyl)aniline
• PVRAJKMEAZJTMM-UHFFFAOYSA-N
• EN300-1613897
• 1780205-32-4
• Benzenamine, 2-chloro-5-(1,1-difluoroethyl)-

• Inchi： 1S/C8H8ClF2N/c1-8(10,11)5-2-3-6(9)7(12)4-5/h2-4H,12H2,1H3
• InChI Key： PVRAJKMEAZJTMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C(C)(F)F

Computed Properties

• Exact Mass: 191.0313333g/mol
• Monoisotopic Mass: 191.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 244.9±40.0 °C(Predicted)
• pka: 2.09±0.10(Predicted)

Additional information on 2-Chloro-5-(1,1-difluoroethyl)aniline

2-Chloro-5-(1,1-difluoroethyl)aniline

2-Chloro-5-(1,1-difluoroethyl)aniline (CAS No: 1780205-32-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a chloro group at the 2-position and a 1,1-difluoroethyl group at the 5-position of the aniline ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of 2-Chloro-5-(1,1-difluoroethyl)aniline in the synthesis of advanced materials, particularly in the development of novel polymers and coatings. Researchers have demonstrated that this compound can serve as an effective precursor for generating high-performance polyurethanes and fluoropolymers. These materials exhibit exceptional thermal stability, chemical resistance, and mechanical strength, making them ideal for use in aerospace, automotive, and electronic industries.

The synthesis of CAS 1780205-32-4 involves a multi-step process that typically begins with the chlorination of an aniline derivative followed by fluorination at specific positions. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, the use of palladium-catalyzed coupling reactions has been shown to significantly enhance the efficiency of this synthesis pathway.

In terms of physical properties, 2-Chloro-5-(1,1-difluoroethyl)aniline exhibits a melting point of approximately 98°C and a boiling point around 360°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling during chemical transformations. The compound's fluorescence properties have also been explored, revealing potential applications in sensing and imaging technologies.

One of the most promising areas of research involving CAS 1780205-32-4 is its role in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has led to its investigation in the development of new pharmaceutical agents targeting various diseases. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential use in treating conditions such as arthritis and neurodegenerative disorders.

Furthermore, 2-Chloro-5-(1,1-difluoroethyl)aniline has been employed as a key intermediate in the synthesis of advanced materials for energy storage applications. Its incorporation into electrode materials for lithium-ion batteries has been shown to improve both energy density and cycle stability. This development aligns with the growing demand for sustainable energy solutions in modern society.

In conclusion, CAS 1780205-32-4, or 2-Chloro-5-(1,1-difluoroethyl)aniline, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.